azocan-1-yl(5-fluoro-2-methoxyphenyl)acetic acid

• IUPAC Name: 2-(azocan-1-yl)-2-(5-fluoro-2-methoxyphenyl)acetic acid
• InChI: InChI=1S/C16H22FNO3/c1-21-14-8-7-12(17)11-13(14)15(16(19)20)18-9-5-3-2-4-6-10-18/h7-8,11,15H,2-6,9-10H2,1H3,(H,19,20)
• InChI Key: LJEVHJYLGSUQQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)C(C(=O)O)N2CCCCCCC2
• Molecular Formula: C16H22FNO3
• Molecular Weight: 295.35 g/mol

Description

Azocan-1-yl(5-fluoro-2-methoxyphenyl)acetic acid, also known as FM-AA, is a chemical compound that has been studied for its potential applications in scientific research. It is a derivative of 5-fluoro-2-methoxyphenylacetic acid (FMPA), which is a nonsteroidal anti-inflammatory drug. FM-AA has been shown to have unique properties that make it a promising tool for studying various biological processes.

Mechanism of Action

The mechanism of action of azocan-1-yl(5-fluoro-2-methoxyphenyl)acetic acid is not well understood, but it is believed to involve the formation of covalent bonds between the compound and certain amino acid residues in proteins. This can lead to changes in the conformation of the protein and alter its function. It is also believed that this compound may have other effects on cellular processes, such as altering the activity of certain enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. These include:
- Altering the activity of certain enzymes
- Modulating protein-protein interactions
- Inhibiting the growth of cancer cells
- Reducing inflammation

Advantages and Limitations for Lab Experiments

Azocan-1-yl(5-fluoro-2-methoxyphenyl)acetic acid has several advantages as a tool for scientific research. It is relatively easy to synthesize and purify, and it has been shown to be effective in a variety of experimental systems. However, there are also some limitations to its use. For example, it can be difficult to target specific proteins with this compound, and its effects on cellular processes can be complex and difficult to interpret.

Future Directions

There are several potential future directions for research involving azocan-1-yl(5-fluoro-2-methoxyphenyl)acetic acid. Some possible areas of investigation include:
- Developing new methods for targeting specific proteins with this compound
- Studying the effects of this compound on other cellular processes, such as gene expression
- Investigating the potential therapeutic applications of this compound for diseases such as cancer and inflammation
In conclusion, this compound is a promising tool for scientific research that has been shown to have unique properties for investigating various biological processes. While there are still many unanswered questions about its mechanism of action and potential applications, it is clear that this compound has the potential to be a valuable tool for advancing our understanding of cellular processes and developing new therapies for disease.

Scientific Research Applications

Azocan-1-yl(5-fluoro-2-methoxyphenyl)acetic acid has been used in a variety of scientific studies to investigate the mechanisms of various biological processes. It has been shown to have unique properties that make it a valuable tool for studying protein-protein interactions, as well as other cellular processes. Some examples of its applications include:
- Studying the interactions between proteins involved in cancer cell signaling pathways
- Investigating the role of certain enzymes in the regulation of cellular metabolism
- Examining the effects of certain drugs on protein-protein interactions